Cas no 101238-01-1 (Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester)
101238-01-1 structure
Product Name:Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester
CAS No:101238-01-1
MF:C21H41NO2
MW:339.555746793747
CID:1131083
PubChem ID:14032152
Update Time:2025-04-20
Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester
- (2,2,6,6-tetramethylpiperidin-4-yl) dodecanoate
- NS00006292
- EC 700-503-1
- DTXSID70554727
- 2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL DODECANOATE
- 101238-01-1
- SCHEMBL3782110
-
- Inchi: 1S/C21H41NO2/c1-6-7-8-9-10-11-12-13-14-15-19(23)24-18-16-20(2,3)22-21(4,5)17-18/h18,22H,6-17H2,1-5H3
- InChI Key: XVKKTGPETSQMSD-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCC)=O)C1CC(C)(C)NC(C)(C)C1
Computed Properties
- Exact Mass: 339.31393
- Monoisotopic Mass: 339.313729551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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